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Compound of Interest

Compound Name: FM26

Cat. No.: B11929897 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the safe handling of chemical compounds is paramount. This document provides

detailed procedural guidance for the personal protective equipment (PPE), operational

handling, and disposal of FM26, a potent and allosteric retinoic acid receptor-related orphan

receptor γt (RORγt) inverse agonist.[1][2] Adherence to these guidelines is critical to ensure

personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
FM26 is a bioactive small molecule intended for research use only.[1] While a specific Safety

Data Sheet (SDS) for FM26 is not publicly available, its nature as a potent chemical compound

necessitates the use of standard and robust safety protocols. The following PPE is mandatory

when handling FM26 in solid (powder) or liquid (solution) form.
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Protection Type Required PPE
Specifications & Best
Practices

Hand Protection Nitrile or Neoprene Gloves

Wear two pairs of gloves

(double-gloving). Check for

perforations before use.

Change gloves frequently and

immediately if contaminated.

Eye Protection Safety Goggles or Face Shield

Must be worn at all times in the

laboratory. Safety glasses with

side shields are a minimum

requirement; goggles are

preferred. A face shield should

be used when there is a

significant risk of splashes.

Body Protection Laboratory Coat

A buttoned, long-sleeved lab

coat is required. Consider a

chemically resistant apron for

procedures with a higher risk

of splashes. Do not wear lab

coats outside of the

designated laboratory area.

Respiratory Protection N95 Respirator or higher

Recommended when handling

the powdered form of FM26 to

prevent inhalation of fine

particles. All handling of the

solid form should be done in a

certified chemical fume hood.

This table summarizes general PPE requirements. A site-specific risk assessment should be

conducted to determine if additional or different PPE is necessary.

Operational Handling and Storage
Safe handling of potent compounds like FM26 relies on a combination of engineering controls,

administrative procedures, and personal diligence. The "hierarchy of controls" is a fundamental
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concept in chemical safety that prioritizes the most effective measures.[3]

Hierarchy of Hazard Controls

Hierarchy of Controls for FM26

Elimination
(Not Feasible)

Substitution
(Use less potent alternative)

Engineering Controls
(Fume Hood, Ventilated Enclosure)

Administrative Controls
(SOPs, Training, Signage)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls, from most to least effective.

Experimental Workflow for Handling FM26

The following workflow outlines the key steps for safely handling FM26, from preparation to

disposal.
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Safe Handling Workflow for FM26

1. Preparation
- Review SOP

- Don appropriate PPE

2. Weighing (Solid)
- Use fume hood

- Use anti-static weigh paper

3. Solubilization
- Add solvent slowly

- Keep container closed

4. Experimental Use
- Maintain controls

- Avoid aerosol generation

5. Decontamination
- Clean work surfaces

- Use appropriate disinfectant

6. Waste Disposal
- Segregate waste

- Follow institutional guidelines

Click to download full resolution via product page

Caption: Step-by-step workflow for handling FM26 safely.

Key Experimental Protocols:

Weighing: Always weigh the solid form of FM26 within a certified chemical fume hood or a

ventilated balance enclosure to prevent inhalation of airborne particles. Use anti-static

weighing dishes to minimize sample loss and contamination.

Storage: Store FM26 under the conditions recommended by the supplier, typically in a cool,

dry, and dark place.[2] Ensure the container is tightly sealed.

Spill Management: In the event of a spill, evacuate the immediate area. For small spills,

trained personnel wearing appropriate PPE should use a chemical spill kit to absorb the

material. Place the absorbed material in a sealed container for hazardous waste disposal.

For large spills, evacuate the laboratory and contact the institutional safety office

immediately.

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Solid Waste: All disposable materials that have come into contact with FM26, such as

gloves, weigh papers, and pipette tips, must be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Unused solutions of FM26 and any solvents used for cleaning contaminated

glassware should be collected in a separate, labeled hazardous liquid waste container. Do
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not pour any chemical waste down the drain.[4]

Container Disposal: Empty containers of FM26 should be triple-rinsed with a suitable

solvent. The rinsate must be collected as hazardous liquid waste. The rinsed container can

then be disposed of according to institutional guidelines.

All waste disposal must adhere to local, state, and federal regulations. Consult your institution's

Environmental Health and Safety (EHS) department for specific procedures.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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